Cas no 14631-08-4 (2-Chloropyrimidine-4,5-diamine)

2-Chloropyrimidine-4,5-diamine structure
14631-08-4 structure
Product Name:2-Chloropyrimidine-4,5-diamine
CAS No:14631-08-4
MF:C4H5ClN4
MW:144.562298536301
MDL:MFCD00047355
CID:164699
PubChem ID:84565
Update Time:2025-04-19

2-Chloropyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloropyrimidine-4,5-diamine
    • 2-Chloro-4,5-Diaminopyrimidine
    • 4,5-Diamino-2-chloropyrimidine
    • 4,5-Pyrimidinediamine,2-chloro-
    • IFLAB-BB F1371-0155
    • 2-CHLORO-4,5-DIAMONOPYRIMIDINE
    • 6-Chloro-2,3-PyriMidinediaMine
    • (4-amino-2-chloro-pyrimidin-5-yl)amine
    • 4,5-Pyrimidinediamine, 2-chloro- (9CI)
    • 4,5-Pyrimidinediamine, 2-chloro-
    • 2-Chloro-4,5-diamino pyrimidine
    • 2-Chloro-pyrimidine-4,5-diamine
    • QDUJVEOOSNUDDW-UHFFFAOYSA-N
    • NSC45754
    • Pyrimidine, 4,5-diamino-2-chloro-
    • PubChem9481
    • KSC495E1H
    • Pyrimidine,5-diamino-2-chloro-
    • 2-chloro-4,5-diamino-pyrimidine
    • 2-Chloro-4,5-pyrimidi
    • 4, 2-chloro-
    • CS-W005962
    • EN300-93259
    • TW5LFP3QGS
    • 2-chloro-4,5-diaminopyrimidine, AldrichCPR
    • AC-907/25004294
    • 14631-08-4
    • AI3-52054
    • DTXSID70163353
    • Pyrimidine, 2-chloro-4,5-diamino-
    • UNII-TW5LFP3QGS
    • SCHEMBL109855
    • NSC 45754
    • F1371-0155
    • MFCD00047355
    • AMY5259
    • NSC-45754
    • 2-Chlor-4,5-diaminopyrimidin
    • 2-Chloro-4,5-pyrimidinediamine #
    • AB02042
    • PS-3975
    • EINECS 238-672-4
    • 2-Chloro-4,5-pyrimidinediamine
    • W-201295
    • FT-0646917
    • AC-22324
    • CCG-303258
    • NS00024787
    • AKOS000320514
    • SY024567
    • DB-063653
    • MDL: MFCD00047355
    • Inchi: 1S/C4H5ClN4/c5-4-8-1-2(6)3(7)9-4/h1H,6H2,(H2,7,8,9)
    • InChI Key: QDUJVEOOSNUDDW-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(N)=N1)N

Computed Properties

  • Exact Mass: 144.02000
  • Monoisotopic Mass: 144.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.1
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.564
  • Boiling Point: 417.9 °C at 760 mmHg
  • Flash Point: 206.5 °C
  • Refractive Index: 1.702
  • PSA: 77.82000
  • LogP: 1.45680

2-Chloropyrimidine-4,5-diamine Security Information

2-Chloropyrimidine-4,5-diamine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloropyrimidine-4,5-diamine Pricemore >>

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